Cas no 1804666-83-8 (3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride)

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valuable for introducing sulfonyl chloride functionality into heterocyclic frameworks. Its bromo and difluoromethyl substituents enhance reactivity, enabling selective modifications for pharmaceutical and agrochemical applications. The hydroxyl group offers additional derivatization potential, while the sulfonyl chloride moiety facilitates nucleophilic substitution reactions, making it useful for constructing sulfonamides or sulfonate esters. This compound’s well-defined structure ensures consistent performance in complex synthetic routes. Its stability under controlled conditions and compatibility with a range of reagents make it a practical choice for researchers developing bioactive molecules or specialty chemicals.
3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride structure
1804666-83-8 structure
Product Name:3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride
CAS No:1804666-83-8
MF:C6H3BrClF2NO3S
MW:322.511725664139
CID:4860905
Update Time:2025-06-30

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride
    • Inchi: 1S/C6H3BrClF2NO3S/c7-4-2(12)1-3(15(8,13)14)11-5(4)6(9)10/h1,6H,(H,11,12)
    • InChI Key: NIIVUOUJBOEMNR-UHFFFAOYSA-N
    • SMILES: BrC1C(C=C(NC=1C(F)F)S(=O)(=O)Cl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 465
  • XLogP3: 1.9
  • Topological Polar Surface Area: 71.6

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029060367-1g
3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride
1804666-83-8 97%
1g
$1,445.30 2022-04-01

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride Related Literature

Additional information on 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride

Introduction to 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride (CAS No. 1804666-83-8)

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride (CAS No. 1804666-83-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride is notable for its bromine atom, difluoromethyl group, hydroxyl group, and sulfonyl chloride moiety. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride in the development of new drugs. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties. The bromine and difluoromethyl groups were found to enhance the compound's ability to inhibit pro-inflammatory cytokines, making it a promising lead for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride has shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively target and inhibit cancer cells while sparing healthy cells. The sulfonyl chloride moiety plays a crucial role in this selective toxicity, as it facilitates the compound's entry into cancer cells and enhances its cytotoxic effects.

The hydroxyl group in 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride also contributes to its biological activity by enhancing its solubility and bioavailability. This property is particularly important for drug development, as it ensures that the compound can be effectively delivered to target tissues and exert its therapeutic effects.

Beyond its therapeutic applications, 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride has been explored for use in chemical synthesis. Its reactivity makes it a valuable intermediate in the preparation of more complex molecules. For instance, a study published in Organic Letters in 2020 described a novel synthetic route that utilizes this compound as a key intermediate in the synthesis of bioactive pyridines with potential applications in neuroscience and neurodegenerative disorders.

The safety profile of 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-6-sulfonyl chloride (CAS No. 1804666-83-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for the development of new therapeutic agents and chemical intermediates. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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